Cas no 255-50-5 (1,4-Benzodithiin)

1,4-Benzodithiin structure
1,4-Benzodithiin structure
Product Name:1,4-Benzodithiin
CAS No:255-50-5
MF:C8H6S2
MW:166.263239383698
CID:238457
PubChem ID:12222839
Update Time:2025-04-19

1,4-Benzodithiin Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodithiin
    • 1,4-benzodithiine
    • [1,4]benzodithiine
    • 255-50-5
    • SCHEMBL2937188
    • DTXSID90481182
    • Inchi: 1S/C8H6S2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
    • InChI Key: DCIDQCMMRAKNNR-UHFFFAOYSA-N
    • SMILES: S1C=CSC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 165.99118
  • Monoisotopic Mass: 165.99109254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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